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Introduction

Lxw7, a cyclic octapeptide (cGRGDdvc), is a potent and specific ligand for av33 integrin.[1][2]
Supplied as a trifluoroacetate (TFA) salt, Lxw7 has demonstrated high binding affinity to av33
integrin, which is often overexpressed on endothelial cells and various tumor cells.[1][3] This
targeted binding makes Lxw7 an attractive candidate for the development of targeted
therapeutics, imaging agents, and functionalized biomaterials.[1][2]

The mechanism of action of Lxw7 involves its interaction with av33 integrin, which can lead to
the activation of downstream signaling pathways, such as the phosphorylation of Vascular
Endothelial Growth Factor Receptor 2 (VEGFR-2) and the activation of the Mitogen-Activated
Protein Kinase (MAPK) ERK1/2 pathway.[2][3] This signaling cascade can promote endothelial
cell proliferation and survival, highlighting its potential in tissue regeneration and angiogenesis.

[4]115]

This document provides detailed protocols for the conjugation of Lxw7 tfa to various
molecules, including antibodies, other peptides, and nanopatrticles. It also outlines methods for
the characterization and quantitative analysis of the resulting conjugates.

Lxw7 Sighaling Pathway
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Binding of Lxw7 to av33 integrin on the surface of endothelial cells can initiate a signaling

cascade that promotes cell proliferation and survival. This pathway involves the activation of
VEGFR-2 and the downstream MAPK/ERK pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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